Cas no 116965-13-0 (3-(p-Tolyloxy)phthalonitrile)
3-(p-Tolyloxy)phthalonitrile is a specialized phthalonitrile derivative characterized by the presence of a p-tolyloxy substituent. This compound is primarily utilized as a key intermediate in the synthesis of phthalocyanines, which are valuable in applications such as dyes, pigments, and advanced materials. The p-tolyloxy group enhances solubility and reactivity, facilitating further functionalization. Its high purity and stability make it suitable for precise synthetic processes in organic and coordination chemistry. The compound’s well-defined structure ensures consistent performance in research and industrial applications, particularly in the development of functional materials with tailored optical or electronic properties.
3-(p-Tolyloxy)phthalonitrile structure
Product Name:3-(p-Tolyloxy)phthalonitrile
CAS No:116965-13-0
MF:C15H10N2O
MW:234.25270318985
MDL:MFCD06410892
CID:131438
PubChem ID:29921348
Update Time:2025-06-07
3-(p-Tolyloxy)phthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(p-Tolyloxy)phthalonitrile
- 1,2-Benzenedicarbonitrile,3-(4-methylphenoxy)-
- 3-(4-MEHTYLPHENOXY)-1,2-BENZENEDICABONITILE
- 3-(4-methylphenoxy)-1,2-Benzenedicarbonitrile
- 3-(4-methylphenoxy)benzene-1,2-dicarbonitrile
- 3-(4-methylphenoxy)phthalonitrile
- FT-0741045
- 1,2-Benzenedicarbonitrile, 3-(4-methylphenoxy)-
- DTXSID10652130
- MFCD06410892
- AS-41299
- AKOS015961415
- 3-(p-Tolyloxy)phthalonitrile, 96%
- AMY26050
- AC-13751
- 116965-13-0
- DB-060937
-
- MDL： MFCD06410892
- Inchi： 1S/C15H10N2O/c1-11-5-7-13(8-6-11)18-15-4-2-3-12(9-16)14(15)10-17/h2-8H,1H3
- InChI Key： XJERBWBJRZDWHE-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C#N)C=1C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 234.07900
- Monoisotopic Mass: 234.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.21
- Boiling Point: 398.7°Cat760mmHg
- Flash Point: 162°C
- Refractive Index: 1.614
- PSA: 56.81000
- LogP: 3.53066
3-(p-Tolyloxy)phthalonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(p-Tolyloxy)phthalonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138653-1g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 97% | 1g |
$179.28 | 2023-09-04 | |
| Alichem | A019138653-5g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 97% | 5g |
$713.00 | 2023-09-04 | |
| Alichem | A019138653-10g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 97% | 10g |
$793.94 | 2023-09-04 | |
| abcr | AB447927-1 g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 1g |
€308.90 | 2022-06-10 | ||
| abcr | AB447927-5 g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 5g |
€838.40 | 2022-06-10 | ||
| abcr | AB447927-10 g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 10g |
€1,235.90 | 2022-06-10 | ||
| eNovation Chemicals LLC | Y1227283-1g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 95% | 1g |
$350 | 2024-06-03 | |
| eNovation Chemicals LLC | D257021-1g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 96% | 1g |
$390 | 2024-05-24 | |
| eNovation Chemicals LLC | D257021-5g |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 96% | 5g |
$1040 | 2024-05-24 | |
| Cooke Chemical | BD1305332-100mg |
3-(p-Tolyloxy)phthalonitrile |
116965-13-0 | 97% | 100mg |
RMB 236.00 | 2025-02-21 |
3-(p-Tolyloxy)phthalonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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